Cas no 51572-61-3 (2-Propenoic acid, 3-[4-(pentyloxy)phenyl]-, 4-pentylphenyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-[4-(pentyloxy)phenyl]-, 4-pentylphenyl ester, (E)-
• CAS No: 51572-61-3
• MF: C₂₅H₃₂O₃
• MW: 380.51978
• CID: 361981
• PubChem ID: 71366093

2-Propenoic acid, 3-[4-(pentyloxy)phenyl]-, 4-pentylphenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(pentyloxy)phenyl]-, 4-pentylphenyl ester, (E)-
• (4-pentylphenyl) 3-(4-pentoxyphenyl)prop-2-enoate
• 51572-61-3
• DTXSID20789466
• 4-Pentylphenyl 3-[4-(pentyloxy)phenyl]prop-2-enoate

• Inchi： InChI=1S/C25H32O3/c1-3-5-7-9-21-12-17-24(18-13-21)28-25(26)19-14-22-10-15-23(16-11-22)27-20-8-6-4-2/h10-19H,3-9,20H2,1-2H3/b19-14+
• InChI Key： FXCYACHKVQXFPN-XMHGGMMESA-N
• SMILES： C(OC1C=CC(/C=C/C(OC2C=CC(CCCCC)=CC=2)=O)=CC=1)CCCC

Computed Properties

• Exact Mass: 380.23526
• Monoisotopic Mass: 380.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 7.9

Experimental Properties

• PSA: 35.53